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Abstract

Flavoxanthin, a naturally occurring xanthophyll, is a carotenoid pigment found in various
plants. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and known biological activities of flavoxanthin. Detailed tables
summarize its quantitative data, and this document outlines experimental protocols for its
extraction, purification, and analysis. Furthermore, it delves into the molecular signaling
pathways modulated by flavoxanthin, particularly its recently discovered role in lung cancer,
offering insights for researchers in pharmacology and drug development.

Chemical Structure and Identification

Flavoxanthin is a tetraterpenoid with a C40 backbone, characterized by the presence of
hydroxyl groups and an epoxide ring, which classify it as a xanthophyll.

Chemical Structure:
e |[UPAC Name: (3R,5R,8R,3'R,6'R)-5,8-Epoxy-5,8-dihydro-[3,e-carotene-3,3'-diol
e Chemical Formula: CaoHs603[1][2]

e Molecular Weight: 584.87 g/mol [2]
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e CAS Number: 512-29-8[1]

Table 1: Chemical Identifiers of Flavoxanthin

Identifier Value

(3R,5R,8R,3'R,6'R)-5,8-Epoxy-5,8-dihydro-f3,¢-

'UPAC Name carotene-3,3'-diol
Chemical Formula CaoHs603
Molecular Weight 584.87 g/mol
CAS Number 512-29-8

Physicochemical Properties

Flavoxanthin is a yellow, lipophilic compound. Its physicochemical properties are summarized
in the table below.

Table 2: Physicochemical Properties of Flavoxanthin

Property Value Reference

Melting Point 184 °C [2]

Insoluble in water; Soluble in
Solubility fats and organic solvents like

acetone and ethanol.

Appearance Yellow solid [2]

Spectral Properties

The extended system of conjugated double bonds in flavoxanthin's structure is responsible for
its characteristic absorption of visible light.

UV-Visible Spectroscopy
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The UV-Vis spectrum of flavoxanthin exhibits characteristic absorption maxima in the visible
region, which can be used for its quantification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Computed 3C NMR data provides characteristic chemical shifts for the carbon atoms in the
flavoxanthin molecule. While experimental data is preferred, computed values can aid in
structural elucidation.[3]

Table 3: Computed 13C NMR Chemical Shifts for Flavoxanthin
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Carbon Atom Chemical Shift (ppm)
C1 35.1
Cc2 40.2
C3 66.2
C4 42.6
C5 137.9
C6 125.7
Cc7 137.9
C8 136.2
C9 125.8
C10 130.9
Cl1 124.9
C12 137.4
C13 136.2
C14 1324
C15 1295
Cctr 49.3
c2 43.1
0x) 65.8
c4 130.3
015) 1251
Ce' 49.3
C16 28.9
C17 21.7
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C18 29.8
C19 12.8
C20 12.9
C16' 29.8
cir 21.7
C18' 29.8
C19' 12.8
c20' 12.9

Note: Data is computed and may vary from experimental values.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for the identification and structural analysis of flavoxanthin.
While a detailed experimental fragmentation pattern for pure flavoxanthin is not readily
available in the cited literature, general fragmentation patterns for flavonoids and carotenoids
can provide insights. Fragmentation typically occurs at the polyene chain and at the functional
groups.

Biological Properties and Signhaling Pathways

Flavoxanthin, like other carotenoids, is recognized for its antioxidant properties. Recent
research has unveiled a more specific and potent biological activity, particularly in the context
of cancer.

Anticancer Activity: Targeting AGR2 in Lung
Adenocarcinoma

A significant finding has identified flavoxanthin as a molecule that binds to the Anterior
Gradient 2 (AGR?2) protein, which is overexpressed in lung adenocarcinoma.[4][5] This
interaction has profound effects on cancer cell metabolism and survival.
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e Mechanism of Action: Flavoxanthin's binding to AGR2 leads to the inhibition of fatty acid
oxidation (FAO) in lung adenocarcinoma cells.[4][5][6] This metabolic disruption plays a

crucial role in promoting anoikis.

» Anoikis Induction: Anoikis is a form of programmed cell death that occurs when anchorage-
dependent cells detach from the extracellular matrix. Cancer cells often develop resistance
to anoikis, which is a key step in metastasis. Flavoxanthin, by inhibiting FAO through AGR2,
restores the sensitivity of lung adenocarcinoma cells to anoikis, thereby hindering their

metastatic potential.[4][5][6]

The signaling pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1240090#flavoxanthin-chemical-structure-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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